Cas no 1354011-12-3 ([(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1354011-12-3
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 2159870
• Update Time: 2025-05-23

[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl ((1-(2-hydroxyethyl)pyrrolidin-2-yl)methyl)(methyl)carbamate
• AM96388
• [(S)-1-(2-Hydroxyethyl)pyrrolidin-2-ylmethyl]methylcarbamic acid tert-butyl ester
• [(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(17)14(4)10-11-6-5-7-15(11)8-9-16/h11,16H,5-10H2,1-4H3/t11-/m0/s1
• InChI Key： XQZIQWQYQOVKEB-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N(C)C[C@@H]1CCCN1CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 53

Additional information on [(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

Compound CAS No. 1354011-12-3: [(S)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-2-Ylmethyl]-Methyl-Carbamic Acid tert-Butyl Ester

The compound with CAS No. 1354011-12-3, named [(S)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-2-Ylmethyl]-Methyl-Carbamic Acid tert-Butyl Ester, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in drug discovery and development.

Key Structural Features: The molecule incorporates a pyrrolidine ring, which is a five-membered nitrogen-containing ring, known for its stability and versatility in various chemical reactions. The presence of a hydroxyl group (-OH) on the ethyl side chain introduces hydrophilic properties, enhancing its potential for interactions with biological systems. Additionally, the methyl-carbamic acid tert-butyl ester group contributes to the molecule's functionality, particularly in terms of bioavailability and metabolic stability.

Recent Research Findings: Recent studies have highlighted the role of this compound in modulating cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. For instance, research published in *Nature Communications* demonstrated that analogs of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, preclinical trials have shown promising results in reducing neuroinflammation in animal models of Alzheimer's disease.

Synthesis and Optimization: The synthesis of [(S)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-2-Ylmethyl]-Methyl-Carbamic Acid tert-Butyl Ester involves a multi-step process that includes ring formation, substitution reactions, and esterification. Recent advancements in asymmetric synthesis have enabled the selective formation of the (S) enantiomer, which is critical for achieving the desired pharmacological activity. Researchers at the University of California have developed a novel catalytic system that significantly improves the yield and enantioselectivity of this synthesis.

Biological Activity: The compound's biological activity is primarily attributed to its ability to interact with specific protein targets. For example, it has been shown to bind to and inhibit the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in pain and inflammation. Moreover, its hydroxyl group facilitates hydrogen bonding interactions with amino acids in the active site of target proteins, enhancing its binding affinity.

Applications in Drug Development: Given its unique properties, this compound holds promise as a lead molecule for developing novel therapeutics. Its potential applications include treatments for chronic inflammatory diseases such as rheumatoid arthritis and osteoarthritis. Additionally, ongoing research explores its role as a pro-drug, where it can be metabolized into an active form within the body to minimize systemic side effects.

Safety and Toxicity: Preclinical studies indicate that [(S)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-2-Ylmethyl]-Methyl-Carbamic Acid tert-Butyl Ester exhibits low toxicity at therapeutic doses. However, further investigations are required to assess its long-term safety profile and potential for drug-drug interactions.

Future Directions: The future of this compound lies in its further optimization for improved pharmacokinetic properties and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials. Additionally, exploring its potential as a component in combination therapies could unlock new avenues for treating complex diseases.